Cas no 1246818-70-1 (1H-1-Ethyl-d5 Candesartan)

• Product Name: 1H-1-Ethyl-d5 Candesartan
• CAS No: 1246818-70-1
• MF: C₂₆H₂₄N₆O₃
• MW: 473.537973403931
• CID: 1064779
• PubChem ID: 71316548
• Update Time: 2025-07-31

1H-1-Ethyl-d5 Candesartan Chemical and Physical Properties

Names and Identifiers

• 1H-1-Ethyl-d5 Candesartan
• 2-ethoxy-3-[[4-[2-[1-(1,1,2,2,2-pentadeuterioethyl)tetrazol-5-yl]phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
• 2-Ethoxy-1-[[2?-[1-(ethyl-d5)-1H-tetrazol-5-yl][1,1?-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid
• 1246818-70-1
• 2-Ethoxy-1-[[2'-[1-(ethyl-d5)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid;
• DTXSID80747749
• J-005136
• CS-0202619
• 2-Ethoxy-1-({2'-[1-(~2~H_5_)ethyl-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methyl)-1H-benzimidazole-7-carboxylic acid
• HY-132733S

• Inchi： 1S/C26H24N6O3/c1-3-32-24(28-29-30-32)20-9-6-5-8-19(20)18-14-12-17(13-15-18)16-31-23-21(25(33)34)10-7-11-22(23)27-26(31)35-4-2/h5-15H,3-4,16H2,1-2H3,(H,33,34)/i1D3,3D2
• InChI Key： YDHVZUNUEWIVIB-WNWXXORZSA-N
• SMILES： O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 473.22200
• Monoisotopic Mass: 473.22237238g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Melting Point: 185-188°C
• PSA: 107.95000
• LogP: 4.52190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives